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Compound of Interest

Compound Name: Co 101244 hydrochloride

Cat. No.: B070116

For Researchers, Scientists, and Drug Development Professionals

Introduction

Co 101244 hydrochloride, also known as PD 174494 hydrochloride, is a potent and selective
antagonist of the GIUN2B (formerly NR2B) subunit-containing N-methyl-D-aspartate (NMDA)
receptors.[1] Its selectivity makes it a valuable tool in neuroscience research for investigating
the physiological and pathological roles of GIuN2B-containing NMDA receptors, which are
implicated in various neurological disorders.[2][3] Proper preparation of a stable and accurate
stock solution is the first critical step for reliable in vitro and in vivo experiments. These
application notes provide detailed protocols for the preparation, storage, and handling of Co
101244 hydrochloride stock solutions.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Co 101244 hydrochloride is
presented in Table 1. This information is essential for accurate calculations and proper handling
of the compound.
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Property Value Reference

PD 174494 hydrochloride, Ro

Synonyms 63.1908 [1][4]
Molecular Formula C21H27NOs-HCI [5]
Molecular Weight 377.91 g/mol [5]
Appearance White solid [6]
Purity >98% (HPLC) [5]
CAS Number 193356-17-1 [4][5]

Solubility Data

The solubility of Co 101244 hydrochloride varies in different solvents. It is crucial to select an
appropriate solvent based on the experimental design, especially for in vivo studies where
solvent toxicity is a concern. Table 2 provides solubility data in common laboratory solvents.

Solvent Maximum Concentration Reference
Water 100 mM (37.79 mg/mL) [5]
DMSO 50 mM (18.9 mg/mL) [5]
Ethanol =10 mg/mL [4]
PBS (pH 7.2) ZZ?:SW soluble (1-10 ]

For in vivo applications, specific formulations may be required to achieve the desired
concentration and ensure biocompatibility. One such protocol involves a solvent mixture of 10%
DMSO, 40% PEG300, 5% Tween-80, and 45% Saline, which yields a clear solution of at least
2.5 mg/mL (6.62 mM).[7]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of Co 101244 hydrochloride
in DMSO, a common solvent for in vitro studies.

Materials:

e Co 101244 hydrochloride powder

o Dimethyl sulfoxide (DMSO), anhydrous
e Microcentrifuge tubes or vials

o Calibrated pipettes

» Vortex mixer

e Analytical balance

Procedure:

» Weighing the Compound: Accurately weigh out the desired amount of Co 101244
hydrochloride powder using an analytical balance. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 3.779 mg of the compound (Molecular Weight = 377.91).

e Adding the Solvent: Add the calculated volume of DMSO to the vial containing the
compound. For 3.779 mg of Co 101244 hydrochloride, add 1 mL of DMSO.

» Dissolution: Close the vial tightly and vortex thoroughly until the compound is completely
dissolved. Gentle warming or sonication can be used to aid dissolution if precipitation occurs.

[7]

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in microcentrifuge tubes.[7]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[7][8] Ensure the vials are sealed tightly to prevent
moisture absorption.[7]

Table 3: Solvent Volumes for Preparing Co 101244 Hydrochloride Stock Solutions
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The following table provides pre-calculated solvent volumes for preparing stock solutions at
various concentrations based on a molecular weight of 377.91. Always refer to the batch-
specific molecular weight on the product vial or Certificate of Analysis for the most accurate
calculations.

Desired Volume of Solvent Volume of Solvent Volume of Solvent
Concentration for 1 mg for 5 mg for 10 mg

1 mM 2.65 mL 13.23 mL 26.46 mL

5 mM 0.53 mL 2.65mL 5.29 mL

10 mM 0.26 mL 1.32mL 2.65mL

50 mM 0.05 mL 0.26 mL 0.53 mL

Visualization of Experimental Workflow and
Signaling Pathway

Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the general workflow for preparing a stock solution of Co
101244 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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